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Compound of Interest

Compound Name: Sniper(abl)-024

Cat. No.: B15144104

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the DC50 value, potency, and
mechanism of action of Sniper(abl)-024, a Specific and Non-genetic inhibitor of apoptosis
protein [IAP]-dependent Protein Eraser (SNIPER). The information is tailored for professionals
in the fields of oncology, drug discovery, and molecular biology.

Core Concepts: Introduction to Sniper(abl)-024

Sniper(abl)-024 is a heterobifunctional small molecule designed to induce the targeted
degradation of the BCR-ABL fusion protein, a key oncogenic driver in Chronic Myeloid
Leukemia (CML). It achieves this by hijacking the ubiquitin-proteasome system. The molecule
consists of three key components:

o Aligand for the target protein: It incorporates GNF5, an allosteric inhibitor that binds to the
myristate pocket of the ABL kinase domain of BCR-ABL.

e Aligand for an E3 ubiquitin ligase: It features a derivative of LCL161, which binds to the
Inhibitor of Apoptosis Proteins (IAPs), a family of E3 ubiquitin ligases.

o Alinker: A chemical linker connects the two ligands, enabling the formation of a ternary
complex between BCR-ABL and an IAP E3 ligase.

Quantitative Potency of Sniper(abl)-024
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The primary measure of potency for a protein degrader is its DC50 value, which represents the
concentration of the compound required to degrade 50% of the target protein.

Parameter Value Cell Line Description

Concentration of

Sniper(abl)-024
K562 (Human CML required to induce
cell line) 50% degradation of

the BCR-ABL protein.

[L1E2]E31[4105]

DC50 5uM

Mechanism of Action: Targeted Protein Degradation

Sniper(abl)-024 induces the degradation of BCR-ABL through the following steps, which are
initiated by the formation of a ternary complex.

o Ternary Complex Formation: Sniper(abl)-024 simultaneously binds to the BCR-ABL protein
and an IAP E3 ligase (such as clAP1 or XIAP), bringing them into close proximity.

» Ubiquitination: The recruited IAP E3 ligase facilitates the transfer of ubiquitin molecules from
a ubiquitin-conjugating enzyme (E2) to lysine residues on the surface of the BCR-ABL
protein. This results in the formation of a polyubiquitin chain.

o Proteasomal Recognition and Degradation: The polyubiquitinated BCR-ABL protein is
recognized by the 26S proteasome. The proteasome unfolds and degrades the target protein
into smaller peptides, effectively eliminating it from the cell.

e Recycling: Sniper(abl)-024 is then released and can bind to another BCR-ABL protein and
IAP E3 ligase, acting catalytically to induce further degradation.
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Culture K562 Cells
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(Serial Dilutions) l

Cell Lysis & Protein Extraction Treat with Sniper(abl)-024
l (Serial Dilutions)

Protein Quantification (BCA) l
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l

Add WST-8 or MTT Reagent

l
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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024]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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